Cas no 52162-23-9 (Pentanoic acid, 5-cyano-, 2-methylpropyl ester)
52162-23-9 structure
Product Name:Pentanoic acid, 5-cyano-, 2-methylpropyl ester
CAS No:52162-23-9
MF:C10H17NO2
MW:183.24748301506
CID:360395
PubChem ID:12244963
Update Time:2025-04-19
Pentanoic acid, 5-cyano-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-cyano-, 2-methylpropyl ester
- 2-methylpropyl 5-cyanopentanoate
- 52162-23-9
- DTXSID30482153
-
- Inchi: 1S/C10H17NO2/c1-9(2)8-13-10(12)6-4-3-5-7-11/h9H,3-6,8H2,1-2H3
- InChI Key: GVVPLKPNEPDIFS-UHFFFAOYSA-N
- SMILES: O(C(CCCCC#N)=O)CC(C)C
Computed Properties
- Exact Mass: 183.12601
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Pentanoic acid, 5-cyano-, 2-methylpropyl ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
52162-23-9 (Pentanoic acid, 5-cyano-, 2-methylpropyl ester) Related Products
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